4-(((5-Bromo-2-thienyl)methylene)amino)-5-cyclohexyl-4H-1,2,4-triazole-3-thiol

• Molecular Formula: C13H15BrN4S2
• Molecular Weight: 371.3 g/mol
• IUPAC Name: 4-[(E)-(5-bromothiophen-2-yl)methylideneamino]-3-cyclohexyl-1H-1,2,4-triazole-5-thione
• InChI: InChI=1S/C13H15BrN4S2/c14-11-7-6-10(20-11)8-15-18-12(16-17-13(18)19)9-4-2-1-3-5-9/h6-9H,1-5H2,(H,17,19)/b15-8+
• InChI Key: YNCSZKXHXVCFKK-OVCLIPMQSA-N
• Isomeric SMILES: C1CCC(CC1)C2=NNC(=S)N2/N=C/C3=CC=C(S3)Br
• SMILES: C1CCC(CC1)C2=NNC(=S)N2N=CC3=CC=C(S3)Br

Description

4-[(5-bromo-2-thiophenyl)methylideneamino]-3-cyclohexyl-1H-1,2,4-triazole-5-thione is a member of thiophenes.

Scientific Research Applications

Antimicrobial Activities

Compounds similar to 4-(((5-Bromo-2-thienyl)methylene)amino)-5-cyclohexyl-4H-1,2,4-triazole-3-thiol have been synthesized and evaluated for antimicrobial activities. For instance, Bayrak et al. (2009) synthesized new 1,2,4-triazoles and found that they exhibited good to moderate antimicrobial activity (Bayrak et al., 2009).

Antileishmanial Activity

Derivatives of 4-amino-1,2,4-triazole have been investigated for antileishmanial activity. Süleymanoğlu et al. (2017) conducted a study revealing the remarkable antileishmanial activity of certain 4-amino-1,2,4-triazole derivatives (Süleymanoğlu et al., 2017).

Antimicrobial and Antitubercular Activities

Triazoles such as those synthesized by Dave et al. (2007) have been evaluated for their antimicrobial and antitubercular activities. These evaluations demonstrate the potential application of such compounds in treating microbial and tuberculosis infections (Dave et al., 2007).

Corrosion Inhibition

Triazole derivatives have also been investigated for their use in corrosion inhibition. Chauhan et al. (2019) studied a synthesized triazole for its effectiveness in inhibiting copper corrosion, demonstrating a significant efficiency in protecting metal surfaces (Chauhan et al., 2019).

Wide Spectrum of Biological Activity

Research has also focused on the broad spectrum of biological activities of triazole derivatives. For example, compounds synthesized by Aksyonova-Seliuk et al. (2018) displayed properties such as antimicrobial, antioxidant, and anti-cancer activities, highlighting their potential for diverse therapeutic applications (Aksyonova-Seliuk et al., 2018).